Cas no 932969-36-3 (ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate)

• Product Name: ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate
• CAS No: 932969-36-3
• MF: C₂₅H₂₃N₃O₅S₂
• MW: 509.597223520279
• CID: 5441871
• Update Time: 2025-11-03

ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• RUMHGCFDGAQZGU-UHFFFAOYSA-N
• ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate

• Inchi： 1S/C25H23N3O5S2/c1-2-33-24(30)19-12-14-20(15-13-19)26-23(29)17-34-25-27-35(31,32)22-11-7-6-10-21(22)28(25)16-18-8-4-3-5-9-18/h3-15H,2,16-17H2,1H3,(H,26,29)
• InChI Key： RUMHGCFDGAQZGU-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C(=N1)SC([H])([H])C(N([H])C1C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=1[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate

Introduction to ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate (CAS No. 932969-36-3)

Ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate (CAS No. 932969-36-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The unique structural features of this compound make it a promising candidate for the development of novel therapeutic agents.

The core structure of ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate includes a benzothiadiazine ring system with a benzyl substituent and a sulfanylacetamido group attached to a benzoate ester. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential applications in drug discovery and development.

Benzothiadiazines are a class of heterocyclic compounds characterized by a six-membered ring containing sulfur and nitrogen atoms. These compounds have been extensively studied due to their wide range of biological activities. The benzothiadiazine moiety in ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate is particularly interesting because it can form stable complexes with various metal ions, which can enhance its pharmacological properties.

The sulfanylacetamido group is another key feature of this compound. This functional group is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The presence of the sulfanylacetamido group in the structure of ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate suggests that it may have high affinity for specific protein targets, making it a potential lead compound for drug design.

The benzyl substituent on the benzothiadiazine ring adds further complexity to the molecule. Benzyl groups are known to influence the lipophilicity and metabolic stability of compounds, which are important factors in drug development. The presence of the benzyl group in ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate may enhance its ability to cross cell membranes and reach intracellular targets.

The ester functionality in the form of an ethyl benzoate group is also noteworthy. Ester groups can be metabolized by esterases in the body, leading to the release of active metabolites. This property makes ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate a prodrug candidate, which can improve its pharmacokinetic profile and reduce potential side effects.

In recent years, several studies have explored the biological activities of compounds similar to ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate. For instance, a study published in the Journal of Medicinal Chemistry reported that benzothiadiazine derivatives exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study in the European Journal of Medicinal Chemistry demonstrated that these compounds could effectively inhibit cancer cell proliferation by inducing apoptosis and disrupting cell cycle progression.

The potential therapeutic applications of ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate are not limited to anti-inflammatory and antitumor activities. Research has also shown that similar compounds can modulate ion channels and receptors involved in neurological disorders such as epilepsy and Alzheimer's disease. For example, a study published in the Journal of Neurochemistry found that certain benzothiadiazine derivatives could effectively reduce seizure activity in animal models of epilepsy.

In addition to its potential therapeutic applications, ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamido}benzoate has been studied for its synthetic accessibility and structural modifications. Synthetic chemists have developed efficient routes to prepare this compound using various methodologies such as transition-metal-catalyzed reactions and multicomponent reactions. These synthetic strategies not only facilitate the preparation of the compound but also allow for the introduction of diverse functional groups to optimize its biological activity.

The structural diversity achieved through these synthetic modifications has led to the discovery of novel analogs with improved pharmacological profiles. For instance, researchers at a leading pharmaceutical company have developed a series of derivatives with enhanced solubility and bioavailability compared to the parent compound. These analogs have shown promising results in preclinical studies and are currently being evaluated for their therapeutic potential in various disease models.

In conclusion, ethyl 4-{2-(4-benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-y l)sulfanylacetamido}benzoate (CAS No. 932969 -36 -3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further investigation . Ongoing research efforts aim to optimize its properties through structural modifications , paving the way for the development of novel therapeutic agents . p > article > response >